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For Researchers, Scientists, and Drug Development Professionals

Metazosulfuron, a novel sulfonylurea herbicide, has demonstrated high efficacy against a
broad spectrum of weeds in paddy fields, including those resistant to other sulfonylurea
herbicides.[1][2][3] Its primary mode of action is the inhibition of acetolactate synthase (ALS), a
key enzyme in the biosynthesis of branched-chain amino acids in plants.[2] A critical factor in
its utility is its crop safety, particularly when used in combination with other herbicides to
broaden the weed control spectrum and manage resistance. This guide provides an objective
comparison of Metazosulfuron's performance in combination with other herbicides, supported
by available experimental data.

Quantitative Analysis of Crop Safety

The crop safety of Metazosulfuron in combination with other herbicides has been evaluated in
multiple studies, primarily in transplanted rice. The data indicates a high degree of selectivity,
with minimal phytotoxicity observed.

Metazosulfuron in Combination with Daimuron

Official field trials conducted by the Japan Association for Advancement of Phyto-Regulators
(JAPR) between 2006 and 2009 evaluated the crop safety of Metazosulfuron in a tank mix
with Daimuron. The results, summarized below, demonstrate good rice selectivity.[2]
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Herbicide
Combination

Application Rate (g
a.i./ha)

Phytotoxicity Rating
(0-100 scale) at
various Days After
Transplanting (DAT)

Crop

Metazosulfuron +

Daimuron

100 + 1000

~10 DAT: <2.5 ~20
DAT: <2.5 ~30 DAT:
<2.5 ~40 DAT: <2.5
~50 DAT: <2.5 ~60
DAT: <2.5

Transplanted Rice

Table 1: Summary of
phytotoxicity ratings
from field trials of
Metazosulfuron in
combination with
Daimuron on
transplanted rice.
Data is visually
interpreted from
graphical summaries
presented in the

source publication.[2]

Arating of O indicates

no injury and 100
indicates complete

crop death.

Metazosulfuron in Combination with Penoxsulam

A patented herbicide composition combines Metazosulfuron with Penoxsulam. While specific

guantitative phytotoxicity data from peer-reviewed journals is limited, the patent reports a

synergistic effect on weed control with excellent safety in rice.[4]
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o Weight Ratio
Herbicide Reported Crop
o (Metazosulfuron:Pen  Crop
Combination Safety
oxsulam)
High selectivity; "does
Metazosulfuron + _
5:1to 1:5 Rice not almost affect

Penoxsulam

paddy growth".[4]

Table 2: Reported
crop safety of
Metazosulfuron in
combination with

Penoxsulam in rice.[4]

Comparison with Other Herbicide Combinations in Rice

For context, the table below presents crop safety data for other commonly used herbicide

combinations in transplanted rice.
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Herbicide Application Rate (g . Phytotoxicity / Crop
ro
Combination a.i./ha) > Response
No phytotoxicity effect
Penoxsulam 20-25 Transplanted Rice observed up to 25

g/ha.[5]

Bentazon + Propanil

Higher rates

Transplanted Rice

Marginal phytotoxicity
noted.[6]

Metsulfuron-methyl +

Chlorimuron-ethyl

0.008 (2x

recommended dose)

Transplanted Rice

Significant reduction
in chlorophyll content
and net

photosynthesis.[7]

Imazethapyr

Post-emergence

Transplanted Rice

Severe injury (34%
observed in one
study), delayed
flowering, and
reduced grain

conversion efficiency.

[7]

Table 3: Crop safety

and phytotoxic effects

of alternative

herbicide

combinations used in

rice.

Signaling Pathways and Mechanisms of Selectivity

The crop safety of Metazosulfuron, like other sulfonylurea herbicides, is primarily attributed to

the rapid metabolic detoxification within the tolerant crop species, such as rice. Susceptible

weeds lack the ability to quickly metabolize the herbicide, leading to the inhibition of ALS and

subsequent death.
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(21-day old seedlings)
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Calibrated Sprayer
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Y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Herbicide Combinations: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
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metazosulfuron-in-combination-with-other-herbicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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